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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779

An In-depth Technical Guide to Solvent Violet 13

Introduction

Solvent Violet 13, also identified by the Colour Index number 60725, is a synthetic
anthraquinone dye known for its vibrant bluish-violet hue.[1] It is a solid substance that is
insoluble in water but finds solubility in various organic solvents such as acetone, toluene, and
benzene.[1] This property makes it a versatile colorant in numerous industrial applications,
including the dyeing of hydrocarbon products, thermoplastics, synthetic resins like
polystyrenes, and synthetic fibers.[1] Furthermore, it is utilized in the cosmetics industry for hair
and skin care products and even in pyrotechnics for creating violet-colored smoke.[1]

Molecular Structure and Chemical Formula

The chemical identity of Solvent Violet 13 is well-defined by its molecular structure and
formula.

Chemical Formula: C21H1sNO3[2]
IUPAC Name: 1-hydroxy-4-(4-methylanilino)anthracene-9,10-dione[2][3]

The core of Solvent Violet 13 is an anthraquinone scaffold. This consists of three fused
benzene rings with two ketone groups on the central ring. The characteristic violet color arises
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from the specific substituents attached to this core: a hydroxyl (-OH) group at the 1-position
and a p-tolylamino (-NH-CeHa-CHs) group at the 4-position.

Below is a diagram illustrating the logical relationship of the constituent parts of the Solvent
Violet 13 molecule.
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Caption: Logical relationship of the molecular components of Solvent Violet 13.

Physicochemical Data

A summary of the key quantitative data for Solvent Violet 13 is presented in the table below for
ease of reference and comparison.
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Property Value Reference(s)
Molecular Weight 329.35 g/mol [2][4]

CAS Registry Number 81-48-1 [2][4]
Appearance Violet powder [5]

Melting Point 142-143 °C [2]

Boiling Point 520.7 °C at 760 mmHg [2]

Density 1.35 g/cm3 [6]

Heat Resistance 260 °C [6]

Light Fastness 6-7 [6]

Insoluble in water; Soluble in
Solubility benzene, xylene, and N,N- 41071

Dimethylformamide.

Experimental Protocols: Synthesis

The manufacturing of Solvent Violet 13 typically involves the reaction of a substituted
anthraquinone with p-toluidine (p-methylaniline).[4][8] Several synthesis routes have been
described, with the common principle being the condensation of these two key reactants.

General Manufacturing Method:

A common method involves the reaction of 1,4-dihydroxyanthracene-9,10-dione (also known as
quinizarin) with p-methylaniline.[4] Variations of this method may use related starting materials
such as 1-bromo-4-hydroxyanthraquinone or 1-chloro-4-hydroxyanthracene-9,10-dione, which
react with p-methylaniline to yield the final product.[4][8]

One-Pot Synthesis Process:

A more recent, environmentally friendlier "one-pot" synthesis method has been developed.[9]
[10] This process avoids the direct use of the highly toxic p-toluidine by starting with 4-
nitrotoluene. A detailed workflow for such a process is outlined below.
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Caption: Workflow for a one-pot synthesis of Solvent Violet 13.

This one-pot method involves the following key steps:
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e Charging the Reactor: Methanol, 1,4-dihydroxyanthraquinone, 4-nitrotoluene, iron powder,
and boric acid are added to a pressure vessel.[9]

o Hydrogenation: The mixture is heated while stirring, and hydrogen gas is introduced to
reduce the 4-nitrotoluene to p-toluidine in situ.[9]

o Condensation: After the reduction is complete, the temperature is increased to facilitate the
condensation reaction between the in situ generated p-toluidine and the 1,4-
dihydroxyanthraquinone.[9]

o Oxidation and Purification: The reaction mixture is then cooled, and air is introduced for
oxidation. Finally, hydrochloric acid is added, and the product is isolated through filtration,
washing, and drying to yield Solvent Violet 13.[9]

This approach is considered more environmentally friendly as it avoids handling large
guantities of p-toluidine and streamlines the production process by reducing intermediate
steps.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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